Cas no 89942-67-6 ((2-Hydroxyphenyl)amino(oxo)acetic acid)

• Product Name: (2-Hydroxyphenyl)amino(oxo)acetic acid
• CAS No: 89942-67-6
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 4719152
• PubChem ID: 13703932
• Update Time: 2025-05-21

(2-Hydroxyphenyl)amino(oxo)acetic acid Chemical and Physical Properties

Names and Identifiers

• [(2-hydroxyphenyl)amino](oxo)acetic acid
• 2-((2-Hydroxyphenyl)amino)-2-oxoacetic acid
• FCH1051763
• [(2-hydroxyphenyl)carbamoyl]formic acid
• acetic acid, [(2-hydroxyphenyl)amino]oxo-
• T3869
• G66324
• 89942-67-6
• MFCD15205424
• LS-05134
• ALBB-016503
• AKOS015959710
• 2-((2-Hydroxyphenyl)amino)-2-oxoaceticacid
• 2-(2-hydroxyanilino)-2-oxoacetic acid
• (2-Hydroxyphenyl)amino(oxo)acetic acid

• Inchi： 1S/C8H7NO4/c10-6-4-2-1-3-5(6)9-7(11)8(12)13/h1-4,10H,(H,9,11)(H,12,13)
• InChI Key： OKUXQJXAGGTFTM-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1NC(C(=O)O)=O

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.6

Additional information on (2-Hydroxyphenyl)amino(oxo)acetic acid

Introduction to (2-Hydroxyphenyl)amino(oxo)acetic Acid (CAS No. 89942-67-6)

(2-Hydroxyphenyl)amino(oxo)acetic acid, identified by its CAS number 89942-67-6, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of hydroxyl, amino, and carboxylic acid functional groups, has garnered attention for its potential applications in drug development and biochemical studies.

The molecular structure of (2-Hydroxyphenyl)amino(oxo)acetic acid consists of a phenolic ring substituted with an amino group at the ortho position relative to the hydroxyl group, and an oxoacetic acid moiety attached to the same carbon chain. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

In recent years, the interest in (2-Hydroxyphenyl)amino(oxo)acetic acid has been fueled by its potential role in the synthesis of bioactive molecules. Researchers have been investigating its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The presence of both hydroxyl and amino groups allows for diverse functionalization, making it a versatile building block in drug design.

One of the most compelling aspects of (2-Hydroxyphenyl)amino(oxo)acetic acid is its ability to interact with biological targets. Studies have shown that compounds with similar structural motifs can modulate enzyme activity and receptor binding, which are crucial mechanisms in drug action. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in pain signaling and inflammation, suggesting their therapeutic potential.

The synthesis of (2-Hydroxyphenyl)amino(oxo)acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also improve the overall quality of the final product.

Recent advancements in computational chemistry have further enhanced the understanding of (2-Hydroxyphenyl)amino(oxo)acetic acid's reactivity and interaction with biological systems. Molecular modeling studies have provided insights into how this compound can be tailored to achieve specific pharmacological effects. By integrating experimental data with computational predictions, researchers can design more effective derivatives with improved pharmacokinetic properties.

The pharmaceutical industry has taken note of the promising attributes of ((2-Hydroxyphenyl))amino(oxo)acetic acid and is actively exploring its potential for new drug development. Preclinical studies are underway to evaluate its safety and efficacy in animal models, paving the way for future human trials. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, aiming to translate laboratory findings into clinical applications.

Beyond its pharmaceutical applications, (2-Hydroxyphenyl)amino(oxo)acetic acid also holds significance in materials science. Its unique chemical properties make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. Researchers are exploring its incorporation into advanced materials that could be used in electronics, aerospace, and other high-tech industries.

The environmental impact of synthesizing and utilizing ((2-Hydroxyphenyl))amino(oxo)acetic acid is another area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry approaches are being integrated into the production process to ensure that this compound can be manufactured responsibly while maintaining high quality standards.

In conclusion, (2-Hydroxyphenyl)amino(oxo)acetic acid (CAS No. 89942-67-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and chemical properties make it a valuable asset in research and development efforts aimed at addressing global challenges in health care and industrial innovation. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, solidifying its importance in modern chemistry.